Cas no 5553-92-4 (2-(4-Methoxybenzyl)malononitrile)
5553-92-4 structure
Product Name:2-(4-Methoxybenzyl)malononitrile
CAS No:5553-92-4
MF:C11H10N2O
MW:186.20990228653
MDL:MFCD00231623
CID:370820
PubChem ID:2764141
Update Time:2025-04-19
2-(4-Methoxybenzyl)malononitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-Methoxybenzyl)malononitrile
- 2-[(4-methoxyphenyl)methyl]propanedinitrile
- Propanedinitrile,2-[(4-methoxyphenyl)methyl]-
- 1,1-dicyano-2-(4-methoxyphenyl)ethane
- 2-(2-OXOPROPYL)-2H-TETRAZOLE
- 4-(Methoxybenzyl)malodinitril
- 4-methoxybenzylmalononitrile
- HMS1366K05
- methoxybenzylmalononitrile
- (4-methoxybenzyl)malononitrile
- CS-0453563
- FT-0680506
- SCHEMBL1443223
- MFCD00231623
- J-506030
- DTXSID80377323
- 5553-92-4
- COBXCBXJIZCGGM-UHFFFAOYSA-N
- 6K-004
- AKOS005070891
- Bionet2_000929
-
- MDL： MFCD00231623
- Inchi： 1S/C11H10N2O/c1-14-11-4-2-9(3-5-11)6-10(7-12)8-13/h2-5,10H,6H2,1H3
- InChI Key： COBXCBXJIZCGGM-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC(=CC=1)CC(C#N)C#N
Computed Properties
- Exact Mass: 186.07900
- Monoisotopic Mass: 186.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 56.8Ų
Experimental Properties
- Melting Point: 88-91°C
- PSA: 56.81000
- LogP: 1.90106
2-(4-Methoxybenzyl)malononitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-(4-Methoxybenzyl)malononitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M170964-1g |
2-(4-Methoxybenzyl)malononitrile |
5553-92-4 | 1g |
￥1,973.00 | 2021-05-21 | ||
| Alichem | A019140902-5g |
2-(4-Methoxybenzyl)malononitrile |
5553-92-4 | 95% | 5g |
$704.98 | 2023-09-01 | |
| Apollo Scientific | OR32986-1g |
2-[(4-Methoxyphenyl)methyl]propanedinitrile |
5553-92-4 | 95% | 1g |
£168.00 | 2025-02-19 | |
| Apollo Scientific | OR32986-5g |
2-[(4-Methoxyphenyl)methyl]propanedinitrile |
5553-92-4 | 95% | 5g |
£504.00 | 2025-02-19 | |
| abcr | AB158940-1 g |
2-(4-Methoxybenzyl)malononitrile, 95%; . |
5553-92-4 | 95% | 1 g |
€240.40 | 2023-07-20 | |
| abcr | AB158940-5 g |
2-(4-Methoxybenzyl)malononitrile, 95%; . |
5553-92-4 | 95% | 5 g |
€637.30 | 2023-07-20 | |
| abcr | AB158940-10 g |
2-(4-Methoxybenzyl)malononitrile, 95%; . |
5553-92-4 | 95% | 10 g |
€1,032.90 | 2023-07-20 | |
| A2B Chem LLC | AG30351-1mg |
2-(4-Methoxybenzyl)malononitrile |
5553-92-4 | >95% | 1mg |
$201.00 | 2024-04-19 | |
| A2B Chem LLC | AG30351-5mg |
2-(4-Methoxybenzyl)malononitrile |
5553-92-4 | >95% | 5mg |
$214.00 | 2024-04-19 | |
| A2B Chem LLC | AG30351-10mg |
2-(4-Methoxybenzyl)malononitrile |
5553-92-4 | >95% | 10mg |
$240.00 | 2024-04-19 |
2-(4-Methoxybenzyl)malononitrile Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:5553-92-4)2-(4-Methoxybenzyl)malononitrile
Order Number:A870168
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:21
Price ($):200.0
Email:sales@amadischem.com
2-(4-Methoxybenzyl)malononitrile Related Literature
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:5553-92-4)2-(4-Methoxybenzyl)malononitrile
Purity:99%
Quantity:1g
Price ($):200.0